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Compound of Interest

Compound Name:
(6-Bromonaphthalen-2-

yl)methanol

Cat. No.: B045156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of (6-
Bromonaphthalen-2-yl)methanol, a key intermediate in the synthesis of various compounds,

including the anti-acne agent Adapalene.[1][2] This document outlines its melting and boiling

points, and provides detailed experimental protocols for their determination.

Physicochemical Data
The key physical properties of (6-Bromonaphthalen-2-yl)methanol are summarized in the

table below for easy reference.
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Property Value

Melting Point 152-153°C

Boiling Point 374.6±17.0 °C (Predicted)

Molecular Formula C₁₁H₉BrO

Molecular Weight 237.09 g/mol

Appearance White Solid

Solubility

Soluble in Dichloromethane (DCM), Dimethyl

Sulfoxide (DMSO), Dimethylformamide (DMF),

and Ethyl Acetate

Data sourced from ChemicalBook[2]

Experimental Protocols
Accurate determination of melting and boiling points is crucial for verifying the purity and

identity of a chemical compound. The following are standard laboratory procedures for these

measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For pure crystalline organic compounds, this transition occurs over a narrow range,

typically 0.5-1.0°C.[3] The presence of impurities generally leads to a depression and

broadening of the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula
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Mortar and pestle

Procedure:

Sample Preparation: A small amount of the solid organic compound is finely powdered using

a mortar and pestle.[3]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the sample into the sealed end,

aiming for a sample height of 1-2 mm.

Apparatus Setup:

Mel-Temp Apparatus: The packed capillary tube is inserted into the sample holder of the

apparatus.

Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then immersed in a high-boiling point liquid

(e.g., paraffin or silicone oil) within the Thiele tube.[3]

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,

especially near the expected melting point.[3]

Observation and Recording: The temperature at which the first drop of liquid appears (T₁)

and the temperature at which the entire sample becomes liquid (T₂) are recorded. The

melting point range is reported as T₁ - T₂.[4][5]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[6][7][8]

Apparatus:

Thiele tube or a small test tube with an aluminum block setup

Capillary tube (sealed at one end)
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Thermometer

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

Sample Preparation: A small amount of the liquid is placed in a fusion tube or a small test

tube.[9]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid with

the open end submerged.[9]

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. The assembly is then heated in a Thiele tube or an aluminum

block.[9][10]

Heating: The apparatus is heated gently. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

Observation and Recording: Heating is stopped when a rapid and continuous stream of

bubbles is observed. The temperature at which the bubbling ceases and the liquid begins to

enter the capillary tube is recorded as the boiling point.[8]

Synthesis Pathway
(6-Bromonaphthalen-2-yl)methanol can be synthesized from 6-bromo-2-

naphthalenecarboxylic acid. This process involves the reduction of the carboxylic acid group.

6-Bromo-2-naphthalenecarboxylic Acid (6-Bromonaphthalen-2-yl)methanol
ReductionBorane Dimethyl Sulfide

in Tetrahydrofuran (THF)

Click to download full resolution via product page

Caption: Synthesis of (6-Bromonaphthalen-2-yl)methanol.
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The synthesis involves dissolving 6-bromo-2-naphthalenecarboxylic acid in tetrahydrofuran

(THF) and then adding a solution of borane dimethyl sulfide in THF at a controlled temperature.

[1] The reaction mixture is stirred, and after completion, it is quenched with methanol. The final

product is obtained after concentration under reduced pressure.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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